![molecular formula C19H28N2O2S B6119377 3-hydroxy-1-(3-phenylpropyl)-3-(4-thiomorpholinylmethyl)-2-piperidinone](/img/structure/B6119377.png)
3-hydroxy-1-(3-phenylpropyl)-3-(4-thiomorpholinylmethyl)-2-piperidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-1-(3-phenylpropyl)-3-(4-thiomorpholinylmethyl)-2-piperidinone, also known as Tipepidine, is a synthetic compound that has been extensively studied for its potential therapeutic effects.
Mechanism of Action
The exact mechanism of action of 3-hydroxy-1-(3-phenylpropyl)-3-(4-thiomorpholinylmethyl)-2-piperidinone is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor and a sigma-1 receptor agonist. This compound has also been found to modulate the activity of various neurotransmitters, including serotonin, norepinephrine, and glutamate.
Biochemical and Physiological Effects
This compound has been found to modulate the expression of various genes involved in neurotransmitter synthesis and signaling. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. This compound has also been found to reduce oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
3-hydroxy-1-(3-phenylpropyl)-3-(4-thiomorpholinylmethyl)-2-piperidinone has several advantages for use in lab experiments. It is readily available and can be synthesized in large quantities. This compound is also stable under normal laboratory conditions. However, this compound has some limitations, including its relatively low potency and selectivity for its target receptors.
Future Directions
There are several future directions for the study of 3-hydroxy-1-(3-phenylpropyl)-3-(4-thiomorpholinylmethyl)-2-piperidinone. One potential area of research is the development of more potent and selective analogs of this compound. Another area of research is the investigation of the potential therapeutic effects of this compound in other medical conditions, such as Parkinson's disease and Alzheimer's disease. Furthermore, the potential use of this compound as a tool for studying the role of neurotransmitters in various physiological and pathological conditions warrants further investigation.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic effects. It possesses analgesic, anti-inflammatory, and anti-anxiety properties and has been found to be effective in the treatment of depression, schizophrenia, and substance abuse disorders. This compound has several advantages for use in lab experiments, including its availability and stability. However, it also has some limitations, including its relatively low potency and selectivity for its target receptors. There are several future directions for the study of this compound, including the development of more potent and selective analogs and the investigation of its potential therapeutic effects in other medical conditions.
Synthesis Methods
3-hydroxy-1-(3-phenylpropyl)-3-(4-thiomorpholinylmethyl)-2-piperidinone can be synthesized through a multi-step process starting with the reaction of 3-phenylpropanal with ethylmagnesium bromide to form 3-phenylpropanol. This intermediate is then reacted with 4-thiomorpholinecarboxaldehyde to form the key intermediate, which is subsequently reacted with piperidin-2-one to yield this compound.
Scientific Research Applications
3-hydroxy-1-(3-phenylpropyl)-3-(4-thiomorpholinylmethyl)-2-piperidinone has been extensively studied for its potential therapeutic effects in various medical conditions. It has been shown to possess analgesic, anti-inflammatory, and anti-anxiety properties. This compound has also been found to be effective in the treatment of depression, schizophrenia, and substance abuse disorders.
Properties
IUPAC Name |
3-hydroxy-1-(3-phenylpropyl)-3-(thiomorpholin-4-ylmethyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O2S/c22-18-19(23,16-20-12-14-24-15-13-20)9-5-11-21(18)10-4-8-17-6-2-1-3-7-17/h1-3,6-7,23H,4-5,8-16H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SARWETRBPOUNCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)N(C1)CCCC2=CC=CC=C2)(CN3CCSCC3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.